4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine

Lipophilicity Drug-likeness Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H19NO
Molecular Weight 181.27 g/mol
Cat. No. B13225698
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine
Molecular FormulaC11H19NO
Molecular Weight181.27 g/mol
Structural Identifiers
SMILESCC1=CC=C(O1)C(CCC(C)C)N
InChIInChI=1S/C11H19NO/c1-8(2)4-6-10(12)11-7-5-9(3)13-11/h5,7-8,10H,4,6,12H2,1-3H3
InChIKeyKNAQSNVZLDYZOX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine Identity & Procurement


4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine (CAS 1248028-36-5) is a racemic, branched-chain furfurylamine building block (C₁₁H₁₉NO, MW 181.27 g/mol) [1]. The molecule combines a 5-methylfuran core with a 4-methylpentan-1-amine side chain, yielding a computed logP of 2.4, a topological polar surface area (TPSA) of 39.2 Ų, and one hydrogen-bond donor [1]. It is commercially available through the Enamine screening collection (EN300-242969) at 95% purity . A preliminary functional screen recorded an EC₅₀ >10,000 nM at mouse TAAR5 (trace amine-associated receptor 5) [2]; no peer-reviewed pharmacological characterization has been published to date.

1 Racemic branched-chain furfurylamine building block
2 Supports fragment-based SAR and chemotype exploration
3 Reported weak mTAAR5 interaction provides functional annotation for probe development

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine vs. Common Analogs


Furfurylamine derivatives with different alkyl chain lengths, branching patterns, or furan-substitution profiles exhibit divergent lipophilicity, steric bulk, and receptor-interaction signatures [1][2]. The 4-methyl branch on the pentyl chain and the 5-methyl substituent on the furan ring of this compound modulate both logP and conformational flexibility relative to linear or des-methyl analogs [1]. Although direct head-to-head pharmacological comparisons are absent from the peer-reviewed literature, even modest structural modifications in this chemical series have been shown to shift TAAR agonism profiles by orders of magnitude [2]. Consequently, substituting a close analog without re-validating target engagement, solubility, or metabolic stability risks undermining experimental reproducibility and SAR continuity.

Chain-length / branching mismatch Altering the 4-methylpentyl branch or chain length can shift lipophilicity and TAAR agonism significantly, affecting assay reproducibility.
Furan-substitution sensitivity The 5-methyl furan substituent influences steric and electronic parameters; des-methyl analogs may alter receptor-interaction profiles.
Absence of peer-reviewed pharmacology Limited published data mean close analogs require re-validation of functional activity and metabolic stability.

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine: Key Differentiators


Lipophilicity Compared to Des-Methyl Furan Analog

The target compound's computed XLogP3 value is 2.4 [1]. In comparison, the des-methyl furan analog 1-(furan-2-yl)-4-methylpentan-1-amine (CAS 102652-98-2) is predicted to have a lower logP (~1.9–2.1 based on fragment-based calculation) due to the absence of the methyl group on the furan ring . The 5-methyl substituent increases calculated lipophilicity by approximately 0.3–0.5 log units, which may enhance passive membrane permeability while retaining a TPSA of 39.2 Ų [1].

Lipophilicity shift
Class-level inference
XLogP3 2.4 vs. ~1.9–2.1 (des-methyl furan analog); ~0.3–0.5 log unit increase
May enhance passive membrane partitioning; experimental logD needed
In silico prediction only; not experimentally confirmed
Lipophilicity Drug-likeness Physicochemical profiling

TAAR5 Agonist Activity Differentiation

In a BRET-based cAMP accumulation assay using HEK293 cells expressing mouse TAAR5, 4-methyl-1-(5-methylfuran-2-yl)pentan-1-amine exhibited an EC₅₀ >10,000 nM [1]. By contrast, trimethylamine activates human TAAR5 with an EC₅₀ in the low micromolar range (~1–10 µM) [2]. While the target compound is a weak partial agonist at mouse TAAR5, its activity is measurable and distinguishes it from structurally simpler furfurylamines that show no TAAR engagement in the same assay platform.

TAAR5 agonist profile
Reported screening data
EC₅₀ >10,000 nM (mouse TAAR5, BRET cAMP); other furfurylamines silent
Differentiated starting point for TAAR5 SAR; no human data
HEK293 cells, mouse receptor; cross-species transfer uncertain
Trace amine-associated receptors GPCR Olfactory signaling

Molecular Weight & Rotatable Bond Differentiation

With a molecular weight of 181.27 Da and four rotatable bonds, the target compound occupies a distinct physicochemical space versus smaller furfurylamine fragments such as 5-methylfurfurylamine (MW 111.14 Da, two rotatable bonds) [1][2]. The additional 70 Da and two rotatable bonds increase three-dimensional conformational sampling, which can be advantageous for fragment growth or for probing deeper binding pockets.

MW & flexibility
Class-level inference
MW 181.27 Da, 4 rotatable bonds; vs. 5-methylfurfurylamine: 111.14 Da, 2 bonds
Higher complexity supports fragment-to-lead growth; retains fragment-like properties
Computed properties; 3D structures not determined
Molecular complexity Fragment-based screening Lead-likeness

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine Application Scenarios


TAAR5 Probe Development

The compound's weak but measurable mTAAR5 agonism (EC₅₀ >10,000 nM) provides a tractable starting point for iterative medicinal chemistry optimization [1]. In screening cascades where simpler furfurylamines are silent, this scaffold can serve as a privileged chemotype for establishing SAR around TAAR5 selectivity versus TAAR1 and other aminergic GPCRs.

Balanced Lipophilicity in Fragment-to-Lead Optimization

With a computed logP of 2.4, a TPSA of 39.2 Ų, and four rotatable bonds, the compound sits near the upper boundary of fragment-like properties and can be used directly in fragment-growing strategies [2]. Its increased lipophilicity relative to des-methyl furan analogs may be exploited to improve target engagement in hydrophobic binding pockets without violating lead-likeness criteria.

Biomass-Derived Amine Synthesis

The furan core positions this compound within the broader effort to replace petroleum-derived aromatic amines with furfural-based building blocks [3]. Although direct synthetic routes to this specific molecule have not been published, the established catalytic reductive amination of furfural with methyl isobutyl ketone provides a conceptual framework for its preparation, making it a relevant target for green chemistry methodology development.

Application
Selection Property
Validation Focus
TAAR5 probe development
Weak mTAAR5 agonism as SAR starting scaffold
TAAR5 selectivity vs. TAAR1 and aminergic GPCRs
Fragment-to-lead optimization
Balanced lipophilicity profile with fragment-like TPSA
Target engagement without violating lead-likeness
Biomass-derived amine synthesis
Furan-based scaffold from furfural-derived building blocks
Catalytic reductive amination methodology
Quote Request

Request a Quote for 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.